Cas no 648901-52-4 (2-Azetidinecarboxamide, N-propyl-, (2S)-)

• Product Name: 2-Azetidinecarboxamide, N-propyl-, (2S)-
• CAS No: 648901-52-4
• MF: C₇H₁₄N₂O
• MW: 142.198861598969
• CID: 413001
• PubChem ID: 55299991
• Update Time: 2025-04-19

2-Azetidinecarboxamide, N-propyl-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 2-Azetidinecarboxamide, N-propyl-, (2S)-
• (2S)-N-propylazetidine-2-carboxamide
• 2-Azetidinecarboxamide,N-propyl-,(2S)-(9CI)
• DTXSID20717663
• AKOS006379209
• 648901-52-4
• (S)-N-Propylazetidine-2-carboxamide

• Inchi： 1S/C7H14N2O/c1-2-4-9-7(10)6-3-5-8-6/h6,8H,2-5H2,1H3,(H,9,10)/t6-/m0/s1
• InChI Key： KNVGUBLHWBKVBV-LURJTMIESA-N
• SMILES： O=C([C@@H]1CCN1)NCCC

Computed Properties

• Exact Mass: 142.11072
• Monoisotopic Mass: 142.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 41.13